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Compound Name: BRD-6929

Cat. No.: B15566802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of BRD-6929, a

potent and selective inhibitor of histone deacetylase 1 (HDAC1) and HDAC2. The information

presented herein is curated for researchers, scientists, and professionals in the field of drug

development to facilitate a comprehensive understanding of BRD-6929's biochemical

properties and its mechanism of action.

Executive Summary
BRD-6929 is a brain-penetrant, benzamide-based small molecule that demonstrates high

selectivity for HDAC1 and HDAC2 over other HDAC isoforms.[1] This selectivity is

characterized by low nanomolar inhibitory concentrations (IC50) and binding affinities (Ki) for

HDAC1 and HDAC2, with significantly less activity against other Class I and Class II HDACs.[1]

[2] The compound exhibits slow-on/slow-off binding kinetics, suggesting a prolonged

engagement with its target enzymes.[1] This unique profile makes BRD-6929 a valuable tool

for studying the specific roles of HDAC1 and HDAC2 in various biological processes and as a

potential therapeutic agent in indications such as mood disorders and latent HIV-1 activation.[1]
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Quantitative Selectivity Profile
The inhibitory activity and binding affinity of BRD-6929 against a panel of HDAC isoforms have

been quantitatively assessed through various biochemical assays. The data consistently

highlights its potent and selective inhibition of HDAC1 and HDAC2.

Isoform IC50 (nM) Ki (nM)
Fold Selectivity (vs.
HDAC3)

HDAC1 1[1][2], 40[3] <0.2[2] ~458x[1]

HDAC2 8[1][2], 100[3] 1.5[2] ~57x[1]

HDAC3 458[1] 270[2] 1x

HDAC4 >30,000[2] Not Reported >65x

HDAC5 >30,000[2] Not Reported >65x

HDAC6 >30,000[2] Not Reported >65x

HDAC7 >30,000[2] Not Reported >65x

HDAC8
No appreciable

inhibition[1]
Not Reported -

HDAC9 >30,000[2] Not Reported >65x

Table 1: Inhibitory Potency (IC50) and Binding Affinity (Ki) of BRD-6929 against HDAC

Isoforms. Data compiled from multiple sources, showcasing the high selectivity for HDAC1 and

HDAC2. Note the variance in reported IC50 values, which may be attributable to different assay

conditions.

Isoform Half-life (t1/2) (minutes)

HDAC1 >2400[2]

HDAC2 >4800[2]

HDAC3 1200[2]
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Table 2: Binding Kinetics of BRD-6929. The long half-life for HDAC1 and HDAC2 indicates

slow-on/slow-off binding kinetics.[1]

Experimental Methodologies
The determination of BRD-6929's selectivity profile involves a series of biochemical assays

utilizing recombinant human HDAC enzymes. While specific, detailed protocols are often

proprietary, the general methodologies can be summarized as follows:

Biochemical Isoenzyme Selectivity Assays
These assays are fundamental to determining the IC50 values of an inhibitor against a panel of

purified HDAC isoforms.

Principle: Recombinant human HDAC enzymes are incubated with the inhibitor (BRD-6929)

at varying concentrations. A fluorogenic or luminogenic substrate, specific to the class of

HDAC being tested, is then added. The enzymatic activity, which is inversely proportional to

the inhibitor's potency, is measured by detecting the fluorescent or luminescent signal.

General Protocol:

Enzyme Preparation: Purified, recombinant human HDAC isoforms (HDAC1, 2, 3, 4, 5, 6,

7, 8, 9) are diluted to a working concentration in an appropriate assay buffer.[4]

Inhibitor Dilution: A serial dilution of BRD-6929 is prepared to test a range of

concentrations.

Incubation: The HDAC enzyme and the inhibitor are pre-incubated for a defined period

(e.g., 180 minutes for HDAC1-3) to allow for binding.[2]

Substrate Addition: A fluorogenic or luminogenic substrate is added to initiate the

deacetylase reaction.

Signal Detection: The fluorescence or luminescence is measured using a plate reader.

The signal is proportional to the enzyme activity.

Data Analysis: The IC50 value, the concentration of inhibitor required to reduce enzyme

activity by 50%, is calculated by plotting the enzyme activity against the inhibitor
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concentration.

Binding Affinity and Kinetics Assays
These experiments provide deeper insights into the inhibitor-enzyme interaction, including the

binding affinity (Ki) and the rates of association and dissociation (residence time).

Principle: These assays often employ techniques like surface plasmon resonance (SPR) or

kinetic enzyme assays to measure the binding and dissociation of the inhibitor to the target

enzyme in real-time.

General Protocol (Kinetic Enzyme Assay):

The HDAC enzyme is incubated with the inhibitor (BRD-6929) for various time points.

The substrate is then added, and the initial reaction velocity is measured.

By analyzing the time-dependent inhibition, the on-rate (kon) and off-rate (koff) of the

inhibitor can be determined.

The binding affinity (Ki) and the half-life (t1/2) of the inhibitor-enzyme complex are then

calculated from these rates.

Visualizing the Methodologies and Pathways
Experimental Workflow for Determining HDAC Inhibitor
Selectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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